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Compound of Interest

Compound Name: Phenol;tetrahydrate

Cat. No.: B15416212 Get Quote

Technical Support Center: Safe Handling of
Phenol
Disclaimer: This guide is intended for informational purposes for trained laboratory personnel.

Always consult your institution's specific safety protocols and the Safety Data Sheet (SDS) for

phenol before handling.

A Note on Terminology: Phenol vs. Phenol
Tetrahydrate
The term "phenol tetrahydrate" is not a standard chemical name for a common laboratory

reagent.[1][2][3][4][5] "Tetrahydrate" indicates a substance containing four molecules of water

of crystallization.[1][2][3][4][5] It is possible that your query refers to a specific, less common

compound, or it may be a conflation of "phenol" and a separate "tetrahydrate" compound. This

guide will focus on the safe handling of phenol, a common and hazardous laboratory chemical.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with phenol?

A1: Phenol is a highly toxic and corrosive substance that poses significant health risks.[6][7] It

can be absorbed rapidly through the skin, inhalation, and ingestion.[7][8] Key hazards include:
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Severe Skin Burns: Phenol can cause severe chemical burns, which may be initially painless

due to its local anesthetic effect.[6] The affected skin may turn white.[6]

Systemic Toxicity: Absorption of phenol can lead to systemic effects, impacting the central

nervous system, liver, and kidneys.[6][9]

Eye Damage: Contact with eyes can cause severe damage and potentially blindness.[6][10]

Respiratory Irritation: Inhaling phenol vapors can irritate the nose, throat, and lungs, with

higher exposures potentially leading to pulmonary edema, a medical emergency.[10]

Mutagenicity: Phenol is suspected of causing genetic defects.[11][12][13]

Q2: What Personal Protective Equipment (PPE) is required when handling phenol?

A2: The appropriate PPE depends on the concentration and quantity of phenol being used.

However, the following are generally required:

Eye and Face Protection: Chemical splash goggles are the minimum requirement.[14] A face

shield worn over goggles is recommended when there is a splash hazard.[9][15]

Gloves: Standard nitrile gloves offer only minimal splash protection and should be doubled.

[9][16] For handling concentrated phenol or for prolonged tasks, butyl rubber or Viton gloves

are recommended.[14] If working with phenol-chloroform mixtures, be aware that chloroform

degrades nitrile gloves quickly.[15][16] Always change gloves immediately after

contamination.[9]

Lab Coat and Protective Clothing: A fully buttoned lab coat, long pants, and closed-toe shoes

are mandatory.[9][17] For larger quantities or when there is a significant splash risk, a

neoprene or butyl rubber apron should be worn over the lab coat.[9][14]

Q3: What are the proper storage requirements for phenol?

A3: Phenol should be stored in a cool, dry, well-ventilated area.[6] It is incompatible with strong

oxidizers, strong bases, and certain metals, and should be stored separately.[6][15] Store

containers below eye level and ensure they are tightly sealed.[9][15] Saturated phenol

solutions should be stored at 4°C.[9]
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Q4: How should I dispose of phenol waste?

A4: Phenol waste must be disposed of as hazardous waste.[6][9] Collect all phenol-containing

solutions and contaminated materials (e.g., gloves, paper towels) in a clearly labeled, sealed

container.[6][18] Never pour phenol waste down the drain.[18] Follow your institution's specific

hazardous waste disposal procedures.[19]
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Issue Probable Cause Solution

Accidental Skin Contact Splash or spill during handling.

This is a medical emergency.

Immediately remove all

contaminated clothing.[14][19]

For small exposures,

repeatedly swab the affected

area with Polyethylene Glycol

(PEG) 300 or 400.[16][19] If

PEG is unavailable, or for large

exposures, use an emergency

safety shower for at least 15

minutes.[7][14] Seek

immediate medical attention.

[6]

Accidental Eye Contact Splash or aerosol generation.

Immediately flush the eyes

with copious amounts of water

for at least 15 minutes using

an eyewash station, holding

the eyelids open.[6][16] Seek

immediate medical attention.

[6]

Phenol Spill Dropped container, splash

during transfer.

For small spills (<50 mL),

absorb the material with paper

towels, vermiculite, or other

absorbent material.[6] For

crystalline phenol, carefully

collect the crystals and then

wipe the area with a 70%

isopropanol or ethanol

solution.[19] For larger spills,

evacuate the area, provide

ventilation, and contact your

institution's Environmental

Health and Safety (EHS)

department.[6] Always wear
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appropriate PPE during

cleanup.[19]

Odor of Phenol in the Lab
Open container, spill, or

improper storage.

Ensure all phenol containers

are tightly sealed.[15] Work

with phenol in a chemical fume

hood whenever possible.[6]

Check for any spills and clean

them up immediately following

proper procedures.

Quantitative Data Summary
The following table summarizes key quantitative data for phenol.
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Property Value Source

OSHA Permissible Exposure

Limit (PEL)

5 ppm (19 mg/m³) - 8-hour

TWA
[10][20][21]

NIOSH Recommended

Exposure Limit (REL)

5 ppm (19 mg/m³) - 10-hour

TWA
[10][20]

NIOSH Ceiling Limit
15.6 ppm (60 mg/m³) - 15-

minute
[10][20]

ACGIH Threshold Limit Value

(TLV)
5 ppm - 8-hour TWA [10]

Immediately Dangerous to Life

or Health (IDLH)
250 ppm [11]

Boiling Point 181.7 °C (359 °F) [20]

Melting Point 43 °C (109 °F) [20]

Flash Point 79 °C (175 °F) [20]

Vapor Pressure 0.4 mmHg at 20°C [20]

Solubility in Water 9% at 25°C (77°F) [20]

Oral LD50 (Rat) 317 - 650 mg/kg [11][13][22]

Experimental Protocols
Protocol: Phenol-Chloroform DNA Extraction (Illustrative
Example)
This protocol is for illustrative purposes to highlight safe handling practices. Always follow your

lab's specific, validated protocol.

1. Preparation and PPE:

Don a lab coat, chemical splash goggles, and double nitrile gloves (or more resistant gloves

as per your risk assessment).
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Perform all steps involving the handling of the phenol-chloroform-isoamyl alcohol (PCI)

solution inside a certified chemical fume hood.

Ensure an eyewash station and safety shower are accessible.

Have a phenol spill kit and first aid supplies (including PEG 300/400) readily available.

2. Procedure:

To your aqueous sample in a microcentrifuge tube, add an equal volume of PCI solution.

Close the tube cap tightly to prevent leaks and aerosols.

Vortex the tube for 15-30 seconds to create an emulsion.

Centrifuge the tube at high speed (e.g., 12,000 x g) for 5-10 minutes at 4°C to separate the

phases.

Carefully open the tube inside the fume hood.

Pipette the upper aqueous phase containing the DNA to a new, clean tube, being careful not

to disturb the interphase or the lower organic phase.

Dispose of the pipette tip in a designated hazardous waste container.

3. Waste Disposal:

The remaining organic phase and interphase contain phenol and are hazardous waste.

Collect all liquid waste in a sealed, properly labeled hazardous waste container.

Dispose of all contaminated solid waste (e.g., tubes, pipette tips) in a designated solid

hazardous waste container.

4. Post-Procedure:

Wipe down the work area in the fume hood with a suitable decontaminant.

Remove and dispose of your gloves in the hazardous waste.
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Wash your hands thoroughly with soap and water.

Visualizations

Phenol Spill Occurs Assess Severity

Large Spill Response

Small Spill ResponseSpill Detected Is spill >50mL?

Evacuate AreaYes

Don Appropriate PPE
(Gloves, Goggles, etc.)

No

Alert Others Contact EHS/Emergency Services

Absorb Spill
(Absorbent Pads/Vermiculite) Decontaminate Area Dispose of Waste as Hazardous

Click to download full resolution via product page

Caption: Workflow for responding to a phenol spill.
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Skin Contact Eye Contact

Phenol Exposure Occurs

Remove Contaminated Clothing Flush Eyes at Eyewash Station (15+ min)

Small or Large Area?

Swab with PEG 300/400

Small

Use Emergency Shower (15+ min)

Large

Seek Immediate Medical Attention

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First aid procedures for phenol exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15416212?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15416212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

